Cas no 700-85-6 (5-fluoro-3H-isobenzofuran-1-one)

5-fluoro-3H-isobenzofuran-1-one structure
700-85-6 structure
Product Name:5-fluoro-3H-isobenzofuran-1-one
CAS No:700-85-6
MF:C8H5FO2
MW:152.122505903244
MDL:MFCD09842448
CID:1039077
PubChem ID:13770566
Update Time:2025-04-20

5-fluoro-3H-isobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-1(3H)-Isobenzofuranone
    • 1(3H)-ISOBENZOFURANONE, 5-FLUORO-
    • 5-Fluoroisobenzofuran-1(3H)-one
    • 5-fluorophthalide
    • 5-fluoro-3H-2-benzofuran-1-one
    • 5-fluoro-3H-isobenzofuran-1-one
    • 5-fluoro-1,3-dihydro-2-benzofuran-1-one
    • 5-Fluoro-Phthalide
    • AMOT0821
    • KKDJJBAMSYLYQS-UHFFFAOYSA-N
    • 5-Fluoro-2-benzofuran-1(3H)-one
    • KM1326
    • FCH874734
    • 5-fluoranyl-3H-2-benzofuran-1-one
    • BDBM50370989
    • AM807120
    • 5-F
    • SY242224
    • MFCD09842448
    • A836763
    • CHEMBL226398
    • FT-0655305
    • DS-18650
    • AKOS005215807
    • Z1198234543
    • CS-0043979
    • 700-85-6
    • DTXSID60548958
    • 5-fluoro-3H-isobenzofuran-1-one;5-Fluoroisobenzofuran-1(3H)-one
    • SCHEMBL365201
    • 1(3H)-ISOBENZOFURANONE,5-FLUORO-
    • EN300-3224863
    • DB-322420
    • MDL： MFCD09842448
    • Inchi： 1S/C8H5FO2/c9-6-1-2-7-5(3-6)4-11-8(7)10/h1-3H,4H2
    • InChI Key： KKDJJBAMSYLYQS-UHFFFAOYSA-N
    • SMILES： FC1C=CC2C(=O)OCC=2C=1

Computed Properties

  • Exact Mass: 152.02700
  • Monoisotopic Mass: 152.02735756g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Solid
  • Density: 1.379
  • Boiling Point: 322.686°C at 760 mmHg
  • Flash Point: 144.107°C
  • Refractive Index: 1.558
  • PSA: 26.30000
  • LogP: 1.49610

5-fluoro-3H-isobenzofuran-1-one Security Information

5-fluoro-3H-isobenzofuran-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM132674-1g
5-fluoroisobenzofuran-1(3H)-one
 700-85-6 97%
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 $205 2021-06-09
Chemenu
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Alichem
A019095229-1g
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 $225.57 2023-09-01
Alichem
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5-Fluoroisobenzofuran-1(3H)-one
 700-85-6 97%
5g
 $689.85 2023-09-01
Alichem
A019095229-1kg
5-Fluoroisobenzofuran-1(3H)-one
 700-85-6 97%
1kg
 $7474.00 2023-09-01
AstaTech
50630-0.25/G
5-FLUOROISOBENZOFURAN-1(3H)-ONE
 700-85-6 97%
0.25/G
 $54 2022-06-02
AstaTech
50630-1/G
5-FLUOROISOBENZOFURAN-1(3H)-ONE
 700-85-6 97%
1g
 $39 2023-09-17
AstaTech
50630-5/G
5-FLUOROISOBENZOFURAN-1(3H)-ONE
 700-85-6 97%
5g
 $203 2023-09-17
Ambeed
A217215-100mg
5-Fluoroisobenzofuran-1(3H)-one
 700-85-6 97%
100mg
 $13.0 2025-04-17
Ambeed
A217215-250mg
5-Fluoroisobenzofuran-1(3H)-one
 700-85-6 97%
250mg
 $24.0 2025-04-17

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